Paeonilactone C
Paeonilactone C
Paeonilactone C is a benzoate ester.
Brand Name:
Vulcanchem
CAS No.:
98751-77-0
VCID:
VC0029573
InChI:
InChI=1S/C17H18O6/c1-17(21)8-13-11(7-14(17)18)12(16(20)23-13)9-22-15(19)10-5-3-2-4-6-10/h2-6,11-13,21H,7-9H2,1H3/t11-,12-,13-,17+/m1/s1
SMILES:
CC1(CC2C(CC1=O)C(C(=O)O2)COC(=O)C3=CC=CC=C3)O
Molecular Formula:
C17H18O6
Molecular Weight:
318.32 g/mol
Paeonilactone C
CAS No.: 98751-77-0
Reference Standards
VCID: VC0029573
Molecular Formula: C17H18O6
Molecular Weight: 318.32 g/mol
| CAS No. | 98751-77-0 |
|---|---|
| Product Name | Paeonilactone C |
| Molecular Formula | C17H18O6 |
| Molecular Weight | 318.32 g/mol |
| IUPAC Name | [(3S,3aR,6S,7aR)-6-hydroxy-6-methyl-2,5-dioxo-3a,4,7,7a-tetrahydro-3H-1-benzofuran-3-yl]methyl benzoate |
| Standard InChI | InChI=1S/C17H18O6/c1-17(21)8-13-11(7-14(17)18)12(16(20)23-13)9-22-15(19)10-5-3-2-4-6-10/h2-6,11-13,21H,7-9H2,1H3/t11-,12-,13-,17+/m1/s1 |
| Standard InChIKey | BDKBBWGLLDEQEV-ZFRZLUBXSA-N |
| Isomeric SMILES | C[C@@]1(C[C@@H]2[C@H](CC1=O)[C@H](C(=O)O2)COC(=O)C3=CC=CC=C3)O |
| SMILES | CC1(CC2C(CC1=O)C(C(=O)O2)COC(=O)C3=CC=CC=C3)O |
| Canonical SMILES | CC1(CC2C(CC1=O)C(C(=O)O2)COC(=O)C3=CC=CC=C3)O |
| Appearance | Powder |
| Description | Paeonilactone C is a benzoate ester. |
| PubChem Compound | 10471123 |
| Last Modified | Nov 12 2021 |
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